Cas no 2172088-50-3 (1-(1-hydroxy-2-methylpentan-2-yl)-4,4-dimethylcycloheptan-1-ol)

• Product Name: 1-(1-hydroxy-2-methylpentan-2-yl)-4,4-dimethylcycloheptan-1-ol
• CAS No: 2172088-50-3
• MF: C₁₅H₃₀O₂
• MW: 242.397505283356
• CID: 5940346
• PubChem ID: 165600363
• Update Time: 2025-05-20

1-(1-hydroxy-2-methylpentan-2-yl)-4,4-dimethylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-2-methylpentan-2-yl)-4,4-dimethylcycloheptan-1-ol
• 2172088-50-3
• EN300-1632559

• Inchi： 1S/C15H30O2/c1-5-7-14(4,12-16)15(17)9-6-8-13(2,3)10-11-15/h16-17H,5-12H2,1-4H3
• InChI Key： VREFGOQCEBVJPZ-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)(C)CC1)C(C)(CO)CCC

Computed Properties

• Exact Mass: 242.224580195g/mol
• Monoisotopic Mass: 242.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(1-hydroxy-2-methylpentan-2-yl)-4,4-dimethylcycloheptan-1-ol

Recent Advances in the Study of 1-(1-hydroxy-2-methylpentan-2-yl)-4,4-dimethylcycloheptan-1-ol (CAS: 2172088-50-3)

The compound 1-(1-hydroxy-2-methylpentan-2-yl)-4,4-dimethylcycloheptan-1-ol (CAS: 2172088-50-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's structural complexity, characterized by a cycloheptane ring substituted with hydroxyl and methyl groups, which contributes to its stereochemical diversity. Researchers have employed advanced synthetic strategies, including asymmetric catalysis and multi-step organic synthesis, to produce enantiomerically pure forms of the compound. These efforts are critical for understanding its biological interactions and optimizing its pharmacological properties.

In vitro and in vivo studies have demonstrated that 1-(1-hydroxy-2-methylpentan-2-yl)-4,4-dimethylcycloheptan-1-ol exhibits promising activity against specific enzyme targets involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), with minimal effects on COX-1, suggesting its potential as a novel anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional NSAIDs.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways, including the NF-κB and MAPK pathways, which are implicated in various diseases such as cancer and autoimmune disorders. These findings underscore the compound's versatility and its potential for repurposing in multiple therapeutic areas.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile, including its bioavailability and metabolic stability. Recent pharmacokinetic studies have identified rapid hepatic metabolism as a limiting factor, prompting researchers to explore prodrug strategies and structural modifications to enhance its drug-like properties.

In conclusion, 1-(1-hydroxy-2-methylpentan-2-yl)-4,4-dimethylcycloheptan-1-ol represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its unique structural features and multifaceted biological activities position it as a valuable scaffold for further medicinal chemistry optimization. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications through targeted drug design and preclinical validation.